Cas no 1215233-45-6 (Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride)

• Product Name: Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride
• CAS No: 1215233-45-6
• MF: C₅H₉ClN₂O₂
• MW: 164.590160131454
• CID: 5157661
• Update Time: 2025-05-22

Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride
• starbld0045343
• hexahydro-2H-pyrrolo[3,4-d][1,3]oxazol-2-one hydrochloride

• Inchi： 1S/C5H8N2O2.ClH/c8-5-7-3-1-6-2-4(3)9-5;/h3-4,6H,1-2H2,(H,7,8);1H
• InChI Key： FGDGMCOFWFWQNY-UHFFFAOYSA-N
• SMILES： Cl.O1C(NC2CNCC12)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 50.4

Additional information on Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride

Research Brief on Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride (CAS: 1215233-45-6)

Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride (CAS: 1215233-45-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its fused pyrrolo-oxazole structure, has recently garnered attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological studies.

Recent studies have focused on the synthesis and biological evaluation of Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry reported its role as a key intermediate in the synthesis of novel kinase inhibitors. The compound's unique scaffold has been leveraged to develop selective inhibitors targeting specific kinases implicated in cancer and inflammatory diseases. The study highlighted the compound's favorable physicochemical properties, including its moderate lipophilicity and good metabolic stability.

In addition to its role in kinase inhibitor development, Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride has been investigated for its potential as a building block in peptide mimetics. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the design of peptidomimetics targeting G-protein-coupled receptors (GPCRs). The compound's rigid structure and ability to mimic peptide backbones make it a promising candidate for modulating GPCR activity, which is crucial for developing therapeutics for neurological and metabolic disorders.

Another area of research involves the compound's application in fragment-based drug discovery (FBDD). A 2022 study in ACS Medicinal Chemistry Letters utilized Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride as a fragment library component. The study employed nuclear magnetic resonance (NMR) and surface plasmon resonance (SPR) techniques to identify its binding interactions with various protein targets. The findings suggested that the compound's scaffold could serve as a versatile starting point for optimizing lead compounds with enhanced binding affinity and selectivity.

Despite these promising developments, challenges remain in the broader application of Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride. For instance, its synthetic route, while established, requires optimization to improve yield and scalability for industrial-scale production. Recent advancements in catalytic methodologies, such as asymmetric hydrogenation and photoredox catalysis, offer potential solutions to these challenges. A 2023 review in Chemical Reviews highlighted these emerging synthetic strategies, emphasizing their applicability to complex heterocycles like Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one.

In conclusion, Hexahydro-2H-pyrrolo[3,4-d]oxazol-2-one hydrochloride (CAS: 1215233-45-6) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span kinase inhibition, GPCR modulation, and fragment-based drug design, underscoring its potential to contribute to the development of novel therapeutics. Future research should focus on optimizing its synthetic accessibility and exploring its biological activities in greater depth to unlock its full potential in the chemical biology and pharmaceutical industries.